Cas no 2171794-72-0 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxolane-2-carboxylic acid)

3-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxolane-2-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure incorporates a sterically hindered 4,4-dimethylpentanamide moiety and a tetrahydrofuran (oxolane) carboxylic acid group, offering unique conformational constraints for peptide backbone modification. The Fmoc protecting group ensures compatibility with standard solid-phase peptide synthesis protocols, enabling selective deprotection under mild basic conditions. This compound is particularly valuable for introducing rigid, non-natural amino acid motifs into peptide sequences, which can enhance stability, modulate secondary structure, or impart specific steric effects. Its carefully designed architecture makes it suitable for advanced peptide engineering in medicinal chemistry and biochemical research.
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxolane-2-carboxylic acid structure
2171794-72-0 structure
Product Name:3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxolane-2-carboxylic acid
CAS No:2171794-72-0
MF:C27H32N2O6
MW:480.552787780762
CID:6307763
PubChem ID:165576877
Update Time:2025-08-05

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxolane-2-carboxylic acid
    • 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]oxolane-2-carboxylic acid
    • EN300-1540544
    • 2171794-72-0
    • Inchi: 1S/C27H32N2O6/c1-27(2,3)14-22(24(30)28-21-12-13-34-23(21)25(31)32)29-26(33)35-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-23H,12-15H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
    • InChI Key: PDOFQDCOMPFZOQ-UHFFFAOYSA-N
    • SMILES: O1CCC(C1C(=O)O)NC(C(CC(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 480.22603674g/mol
  • Monoisotopic Mass: 480.22603674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 758
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 114Ų

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxolane-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1540544-0.05g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]oxolane-2-carboxylic acid
2171794-72-0
0.05g
$2829.0 2023-06-05
Enamine
EN300-1540544-0.1g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]oxolane-2-carboxylic acid
2171794-72-0
0.1g
$2963.0 2023-06-05
Enamine
EN300-1540544-0.25g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]oxolane-2-carboxylic acid
2171794-72-0
0.25g
$3099.0 2023-06-05
Enamine
EN300-1540544-0.5g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]oxolane-2-carboxylic acid
2171794-72-0
0.5g
$3233.0 2023-06-05
Enamine
EN300-1540544-1.0g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]oxolane-2-carboxylic acid
2171794-72-0
1g
$3368.0 2023-06-05
Enamine
EN300-1540544-2.5g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]oxolane-2-carboxylic acid
2171794-72-0
2.5g
$6602.0 2023-06-05
Enamine
EN300-1540544-5.0g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]oxolane-2-carboxylic acid
2171794-72-0
5g
$9769.0 2023-06-05
Enamine
EN300-1540544-10.0g
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]oxolane-2-carboxylic acid
2171794-72-0
10g
$14487.0 2023-06-05
Enamine
EN300-1540544-50mg
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]oxolane-2-carboxylic acid
2171794-72-0
50mg
$2829.0 2023-09-26
Enamine
EN300-1540544-100mg
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]oxolane-2-carboxylic acid
2171794-72-0
100mg
$2963.0 2023-09-26

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxolane-2-carboxylic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxolane-2-carboxylic Acid (CAS No. 2171794-72-0)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxolane-2-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2171794-72-0, represents a testament to the ongoing advancements in the design and synthesis of molecules with potential therapeutic applications. The intricate structure of this compound, featuring a combination of amino, carboxylic, and amide functional groups, alongside a fluorenyl moiety, makes it a subject of considerable interest for researchers exploring novel pharmacophores.

The molecular framework of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxolane-2-carboxylic acid is characterized by its complex stereochemistry and the presence of multiple reactive sites. The fluorenyl group, a prominent feature in many modern pharmaceuticals due to its stability and electronic properties, contributes to the compound's overall functionality. This group is further modified by a methoxycarbonyl moiety, which introduces a protective effect and influences the compound's solubility and metabolic stability. The amide and carboxylic acid functionalities provide additional sites for interaction with biological targets, making this compound a versatile scaffold for drug discovery.

In recent years, there has been a surge in research focused on developing new therapeutic agents that leverage advanced chemical scaffolds to enhance efficacy and reduce side effects. The structure of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidooxolane-2-carboxylic acid aligns well with this trend, as it incorporates elements that have been shown to improve pharmacokinetic properties. For instance, the fluorenyl group can enhance binding affinity through π-stacking interactions with biological targets, while the amide bond provides a hinge region for structural flexibility. These features make the compound an attractive candidate for further investigation in medicinal chemistry.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry techniques. The process typically involves multi-step reactions, including protection-deprotection strategies to handle the reactive functional groups effectively. Given the complexity of the target molecule, researchers often employ advanced synthetic methodologies such as transition metal-catalyzed reactions and enantioselective processes to ensure high yields and purity. The synthesis of 3-2-(9H-fluoren-9-ylmethoxycarbonyl}amino)-4,4-dimethylpentanamidooxolane-2-carboxylic acid would likely involve these sophisticated techniques to achieve the desired molecular architecture.

Once synthesized, the compound undergoes rigorous characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to elucidate the structure of the molecule. Additionally, analytical methods like high-performance liquid chromatography (HPLC) are used to assess purity and impurity profiles. These steps are crucial for ensuring that the compound meets the standards required for further biological testing.

The biological evaluation of 3-(2-{(9H-fluoren-9-ylmethoxycarbonyl)amino}-4-methylpentanoylamido)oxolanecarboxylic acid involves assessing its interaction with various biological targets such as enzymes and receptors. High-throughput screening (HTS) platforms are often used to identify potential binding interactions rapidly. If promising activity is observed against a specific target, further studies are conducted to determine the mechanism of action and assess pharmacological properties such as potency, selectivity, and toxicity. These studies provide valuable insights into the compound's therapeutic potential.

In recent research endeavors within pharmaceutical chemistry, compounds similar in structure to CAS No. 2171794-72 have been explored for their potential in treating various diseases. For example, derivatives featuring fluorenyl groups have shown promise in targeting cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, amide-based molecules have been investigated for their role in modulating inflammatory responses and neurological disorders. The presence of both these functional groups in our target compound suggests that it may exhibit multiple modes of action simultaneously.

The development of novel drug candidates is not only about identifying molecules with potent activity but also about ensuring they can be safely administered to patients. This involves evaluating pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicological profiles. Computational modeling techniques are increasingly used to predict these properties before experimental testing begins. For instance, molecular docking simulations can help predict how well our compound will bind to its target protein based on known structures of similar molecules.

The future directions for research involving 3-(2-{(9H-fluoreninmthoxycarbonyl)amino}-4-methylpentanoylamido)oxolanecarboxylic acid could include exploring its derivatives or analogs that might offer improved properties over the parent compound. Structural modifications could be made to enhance bioavailability or reduce off-target effects while maintaining or improving therapeutic efficacy. Collaborative efforts between synthetic chemists who design new molecules based on computational predictions provided by bioinformaticians could accelerate this process significantly.

In conclusion,CAS No 2171794720, represents an exciting avenue for therapeutic development due to its unique structural features which combine stability with reactivity necessary for biological interactions . Its synthesis showcases modern advances allowing creation complex molecular architectures needed discover next generation medicines effectively address wide range human health challenges facing society today . Continued exploration understanding how best utilize capabilities will undoubtedly contribute progress field long term benefit patients worldwide seeking better treatments everyday life .

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD